Cas no 1261484-58-5 (2-Chloromethyl-4-fluoro-3'-(trifluoromethoxy)biphenyl)

• Product Name: 2-Chloromethyl-4-fluoro-3'-(trifluoromethoxy)biphenyl
• CAS No: 1261484-58-5
• MF: C₁₄H₉ClF₄O
• MW: 304.667277097702
• CID: 4996594
• Update Time: 2025-05-23

2-Chloromethyl-4-fluoro-3'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-4-fluoro-3'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H9ClF4O/c15-8-10-6-11(16)4-5-13(10)9-2-1-3-12(7-9)20-14(17,18)19/h1-7H,8H2
• InChI Key： KGMLGTVKUYUGPX-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=CC=1C1C=CC=C(C=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: 5.2
• Topological Polar Surface Area: 9.2

Additional information on 2-Chloromethyl-4-fluoro-3'-(trifluoromethoxy)biphenyl

2-Chloromethyl-4-fluoro-3'-(trifluoromethoxy)biphenyl: A Comprehensive Overview

The compound with CAS No. 1261484-58-5, known as 2-Chloromethyl-4-fluoro-3'-(trifluoromethoxy)biphenyl, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemistry, and materials science. This compound is characterized by its unique biphenyl structure, which incorporates a chloromethyl group at the 2-position, a fluoro group at the 4-position, and a trifluoromethoxy group at the 3' position. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable building block for various applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-Chloromethyl-4-fluoro-3'-(trifluoromethoxy)biphenyl. Researchers have employed a variety of coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig cross-couplings, to construct the biphenyl framework. The introduction of the chloromethyl group and trifluoromethoxy group has been achieved through precise substitution reactions, ensuring high purity and structural integrity. These synthetic strategies not only enhance the scalability of the compound but also pave the way for its integration into larger molecular systems.

The physical and chemical properties of 2-Chloromethyl-4-fluoro-3'-(trifluoromethoxy)biphenyl have been extensively studied to understand its behavior in different environments. The molecule exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its electronic properties, influenced by the electron-withdrawing groups like fluoro and trifluoromethoxy, make it an excellent candidate for applications requiring high stability and reactivity control.

In terms of applications, 2-Chloromethyl-4-fluoro-3'-(trifluoromethoxy)biphenyl has shown promise in several domains. In pharmaceutical research, it has been utilized as a key intermediate in the synthesis of bioactive compounds targeting various disease states. For instance, recent studies have highlighted its potential as a lead compound in anti-cancer drug development due to its ability to modulate specific cellular pathways. Additionally, in agrochemistry, this compound has been explored as a component in novel herbicides and fungicides, leveraging its unique chemical profile to enhance efficacy while minimizing environmental impact.

The environmental impact of 2-Chloromethyl-4-fluoro-3'-(trifluoromethoxy)biphenyl has also been a focal point of recent research. Studies indicate that the compound undergoes biodegradation under specific conditions, with microbial communities playing a significant role in its transformation. Efforts are underway to optimize waste management practices to ensure minimal ecological disruption during its production and use.

In conclusion, 2-Chloromethyl-4-fluoro-3'-(trifluoromethoxy)biphenyl stands as a testament to the ingenuity of modern chemical synthesis and its diverse applications across multiple industries. With ongoing research uncovering new facets of its properties and potential uses, this compound is poised to remain at the forefront of scientific innovation for years to come.